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Compound of Interest

Compound Name: D-65476

Cat. No.: B3422217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Oxiran-2-ylmethoxy)benzo[d]isoxazole, with CAS number 65476-23-5, is a chemical

compound recognized for its utility as a versatile intermediate in organic synthesis. Its structure,

featuring a benzo[d]isoxazole moiety linked to an oxirane (epoxide) group, makes it a valuable

building block in the development of more complex molecules. This guide provides a summary

of available technical information, including suppliers, catalog numbers, and its general

applications in research and development.

Chemical Properties and Supplier Information
The fundamental properties of 3-(Oxiran-2-ylmethoxy)benzo[d]isoxazole are summarized

below, along with a list of suppliers who have historically offered this compound. Please note

that availability and catalog numbers are subject to change, and direct inquiry with the

suppliers is recommended for the most current information.
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Property Value

CAS Number 65476-23-5

Chemical Name 3-(Oxiran-2-ylmethoxy)benzo[d]isoxazole

Molecular Formula C₁₀H₉NO₃

Molecular Weight 191.18 g/mol

Purity (Typical) ≥95%

Supplier Catalog Number(s)

abcr Gute Chemie AB308045[1]

Sigma-Aldrich Inquire

Fluorochem Inquire

BLDpharm BD443466[2]

AA BLOCKS AA00IBF6[3]

Applications in Synthesis
3-(Oxiran-2-ylmethoxy)benzo[d]isoxazole primarily serves as a key intermediate in the

synthesis of a variety of target molecules. The presence of the reactive epoxide ring allows for

nucleophilic ring-opening reactions, enabling the introduction of diverse functional groups and

the construction of more complex molecular architectures.

General Synthetic Workflow
The compound's role as a synthetic intermediate can be visualized in a general workflow. The

epoxide ring is susceptible to attack by various nucleophiles, leading to the formation of a new

carbon-nucleophile bond and a secondary alcohol. This newly formed di-functionalized

intermediate can then undergo further chemical transformations.
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General synthetic workflow of 3-(Oxiran-2-ylmethoxy)benzo[d]isoxazole.

Core Applications
While specific, detailed experimental protocols for the direct use of CAS 65476-23-5 are not

readily available in publicly accessible literature, its applications are broadly categorized in the

following areas:

Pharmaceutical Development: This compound is highlighted as an important intermediate in

the synthesis of novel pharmaceutical agents. The benzo[d]isoxazole scaffold is a known

pharmacophore present in a variety of biologically active compounds. The epoxide

functionality allows for the introduction of side chains and other moieties that can modulate

the pharmacological activity of the final product. It has been particularly noted for its potential

in the development of anti-cancer agents.[4][5]
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Material Science: In the field of material science, 3-(Oxiran-2-ylmethoxy)benzo[d]isoxazole

can be used in the formulation of advanced materials. The epoxide group is a key functional

group for polymerization reactions, particularly in the formation of epoxy resins. These resins

can be used to create high-performance coatings and adhesives with desirable properties

such as chemical resistance and durability.[4][5]

Experimental Protocols
Detailed experimental protocols for the specific use of 3-(Oxiran-2-

ylmethoxy)benzo[d]isoxazole as a starting material in a defined, published synthetic procedure

or biological assay could not be identified in the course of this review. Researchers intending to

use this compound should adapt general procedures for epoxide ring-opening reactions based

on their specific nucleophile and desired reaction conditions. Standard laboratory safety

precautions for handling reactive chemical intermediates should be strictly followed.

Signaling Pathways
Information regarding the direct interaction of 3-(Oxiran-2-ylmethoxy)benzo[d]isoxazole with

specific biological signaling pathways is not available. Its role is currently understood to be that

of a building block for the synthesis of larger, more complex molecules which may, in turn,

interact with biological targets. The biological activity of any derivative would be dependent on

the final molecular structure.

Conclusion
3-(Oxiran-2-ylmethoxy)benzo[d]isoxazole is a commercially available chemical intermediate

with established utility in the fields of pharmaceutical development and material science. Its

value lies in the reactive epoxide functionality, which provides a versatile handle for the

synthesis of more complex molecules. While specific, detailed experimental protocols and

direct biological activity data are limited in the public domain, its role as a synthetic building

block is clear. Researchers and developers can leverage this compound to create novel

molecules with potential applications in medicine and materials.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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